Cas no 88247-52-3 (Benzoic acid, 5-[(4-carboxyphenyl)azo]-2-(hydroxymethyl)-)

Benzoic acid, 5-[(4-carboxyphenyl)azo]-2-(hydroxymethyl)- structure
88247-52-3 structure
Product Name:Benzoic acid, 5-[(4-carboxyphenyl)azo]-2-(hydroxymethyl)-
CAS No:88247-52-3
MF:C15H12N2O5
MW:300.266183853149
CID:639909
PubChem ID:22084310
Update Time:2025-04-19

Benzoic acid, 5-[(4-carboxyphenyl)azo]-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-[(4-carboxyphenyl)azo]-2-(hydroxymethyl)-
    • 5-[(4-carboxyphenyl)diazenyl]-2-(hydroxymethyl)benzoic acid
    • DTXSID00622327
    • 88247-52-3
    • 5-[(E)-(4-Carboxyphenyl)diazenyl]-2-(hydroxymethyl)benzoic acid
    • Inchi: 1S/C15H12N2O5/c18-8-10-3-6-12(7-13(10)15(21)22)17-16-11-4-1-9(2-5-11)14(19)20/h1-7,18H,8H2,(H,19,20)(H,21,22)/b17-16+
    • InChI Key: HZOVOVMEYPLRFH-WUKNDPDISA-N
    • SMILES: OCC1C=CC(=CC=1C(=O)O)/N=N/C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 300.07462149g/mol
  • Monoisotopic Mass: 300.07462149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 120Ų
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